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Compound of Interest

Compound Name: Titanium triisostearoylisopropoxide

Cat. No.: B008528 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the formulation of

hydrophobic coatings using Titanium Triisostearoylisopropoxide. The information is

intended to guide researchers in creating water-repellent surfaces for various applications,

including surface modification of materials and potential use in drug delivery systems.

Introduction
Titanium triisostearoylisopropoxide (CAS 61417-49-0) is an organometallic compound

recognized for its ability to impart hydrophobic properties to surfaces. Its molecular structure,

featuring long, branched aliphatic isostearate chains, is key to its function as a surface modifier.

[1] These lipophilic chains create a moisture-resistant film, making it a valuable component in

cosmetics, coatings, and as a coupling agent between inorganic fillers and organic resins.[1][2]

In the realm of drug development, hydrophobic coatings are explored for their potential to

control drug release and enhance the delivery of fat-soluble therapeutics.[3][4]

The primary mechanism behind the hydrophobicity imparted by Titanium
triisostearoylisopropoxide lies in its chemical structure. The long hydrocarbon chains of the

isostearate groups orient away from the substrate, creating a low-energy surface that repels

water.[1] The titanium-isopropoxide group can react with hydroxyl groups present on the

surface of many substrates, forming a stable, covalent bond.[5][6]
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Applications
The applications of Titanium triisostearoylisopropoxide are diverse, spanning multiple fields:

Cosmetics: Extensively used as a surface treatment for pigments and fillers like titanium

dioxide and iron oxides. This treatment enhances their dispersibility in oils, improves skin

adhesion, and provides a creamy texture to formulations.[7][8][9]

Coatings: Acts as a bonding agent in paints and coatings, improving adhesion and durability

on various substrates.[1] It can also reduce the viscosity of the system, allowing for a higher

filler load.[2]

Polymer Composites: Employed as a coupling agent to improve the compatibility and

bonding between inorganic fillers and polymer matrices.[1][2]

Surface Modification: Used to render surfaces of materials like plastics and metals

hydrophobic.[1]

Drug Delivery: While specific applications are still emerging, hydrophobic coatings are being

investigated for loading fat-soluble drugs onto implants and for creating drug delivery

systems with controlled release profiles.[3][10]

Experimental Protocols
While specific, publicly available protocols for creating standalone hydrophobic coatings solely

from Titanium triisostearoylisopropoxide are limited due to proprietary formulations in

industrial applications, the following protocols are based on general principles of using metal

alkoxides for surface modification and information gathered from technical datasheets and

patents. Researchers should consider these as starting points and optimize the parameters for

their specific substrates and applications.

Protocol 1: Surface Modification of Powders (e.g.,
Pigments, Fillers)
This protocol is widely used in the cosmetics industry to render inorganic powders hydrophobic

and more compatible with oil-based formulations.
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Materials:

Inorganic powder (e.g., Titanium Dioxide, Iron Oxide, Talc)

Titanium triisostearoylisopropoxide

Suitable solvent (e.g., Isopropyl Alcohol, Ethyl Acetate)

High-shear mixer or blender

Oven for drying

Procedure:

Dispersion: Disperse the inorganic powder in the chosen solvent. The solid content will

depend on the powder's density and particle size but typically ranges from 10% to 50% (w/v).

Addition of Titanate: While mixing at high speed, slowly add the Titanium
triisostearoylisopropoxide solution. The concentration of the titanate is typically between

0.5% and 5% based on the weight of the powder.

Mixing: Continue mixing for a period of 30 to 60 minutes to ensure a uniform coating of the

powder particles.

Solvent Evaporation: Dry the treated powder in an oven at a temperature between 80°C and

110°C until all the solvent has evaporated. The drying time will vary depending on the

solvent and batch size.

Milling/Sieving: The dried, coated powder may need to be gently milled or sieved to break up

any agglomerates.

Protocol 2: Formulation of a Hydrophobic Coating
Solution (Sol-Gel Approach)
This protocol outlines a general sol-gel method that can be adapted for creating a thin

hydrophobic film on a solid substrate.

Materials:
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Titanium triisostearoylisopropoxide

Anhydrous solvent (e.g., Isopropanol, Ethanol, Toluene)

Substrate (e.g., glass slide, metal coupon, polymer film)

Deposition equipment (e.g., dip-coater, spin-coater, or spray gun)

Oven or hotplate for curing

Procedure:

Solution Preparation: Prepare a solution of Titanium triisostearoylisopropoxide in the

anhydrous solvent. Concentrations can range from 1% to 10% (w/v). It is crucial to work in a

low-moisture environment to prevent premature hydrolysis of the titanate.

Substrate Preparation: Thoroughly clean and dry the substrate to ensure proper adhesion of

the coating. This may involve sonication in a detergent solution, rinsing with deionized water

and a solvent like acetone or ethanol, and drying with a stream of nitrogen or in an oven. The

surface may also be pre-treated with plasma or a chemical etchant to introduce hydroxyl

groups for better bonding.

Coating Deposition:

Dip-Coating: Immerse the substrate into the titanate solution and withdraw it at a constant

speed. The thickness of the coating is influenced by the withdrawal speed and the

viscosity of the solution.

Spin-Coating: Dispense the solution onto the center of the substrate and spin at a high

speed (e.g., 1000-4000 rpm) for a set time (e.g., 30-60 seconds). The final thickness

depends on the spin speed and solution viscosity.

Spray-Coating: Use a spray gun to apply a fine mist of the solution onto the substrate. This

method is suitable for larger or irregularly shaped objects.

Curing: Heat the coated substrate to a temperature between 100°C and 150°C for 15 to 60

minutes. This step helps to evaporate the solvent and promote the reaction of the titanate
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with the substrate surface, forming a durable film.

Data Presentation
Quantitative data for coatings formulated exclusively with Titanium
triisostearoylisopropoxide is not readily available in the public domain. However, the

following table provides expected performance characteristics based on its known properties

and data from similar hydrophobic coatings on titanium substrates. Researchers should

perform their own characterization to obtain specific values for their formulations.

Property Expected Value/Range Characterization Method

Water Contact Angle > 90° (Hydrophobic)
Goniometer (Sessile Drop

Method)

Coating Thickness 10 nm - 1 µm

Ellipsometry, Profilometry,

Atomic Force Microscopy

(AFM)

Surface Roughness (Ra) < 100 nm
Atomic Force Microscopy

(AFM), Profilometry

Adhesion Good to Excellent
Tape Test (ASTM D3359),

Scratch Test

Chemical Stability Stable in neutral pH
Contact Angle Measurement

after exposure to various pH

Note: The actual values will be highly dependent on the substrate, formulation, and application

method.

Visualization of Mechanisms and Workflows
Mechanism of Surface Modification
The following diagram illustrates the proposed chemical interaction of Titanium
triisostearoylisopropoxide with a hydroxylated surface, leading to the formation of a

hydrophobic monolayer.
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Caption: Proposed reaction of Titanium triisostearoylisopropoxide with a hydroxylated

surface.

Experimental Workflow for Coating Formulation and
Characterization
The logical flow for developing and testing a hydrophobic coating is depicted below.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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